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Cat. No.: B15140915
Get Quote

This technical guide provides a comprehensive overview of the chemical properties, potential
applications, and analytical methodologies for 3,3'-Azanediyldipropionic acid-d8. This
deuterated analog of 3,3'-Iminodipropionic acid is a valuable tool for researchers and
professionals in drug development and various scientific fields. Due to the limited availability of
experimental data for the deuterated compound, this guide incorporates information from its
non-deuterated counterpart and related deuterated molecules to provide a thorough
understanding of its expected characteristics and utility.

Core Chemical Properties

3,3'-Azanediyldipropionic acid-d8, also known by its IUPAC name 3-[(2-carboxy-1,1,2,2-
tetradeuterioethyl)amino]-2,2,3,3-tetradeuteriopropanoic acid, is a stable, isotopically labeled
form of 3,3'-Iminodipropionic acid.[1] The incorporation of eight deuterium atoms enhances its
utility in specific research applications, particularly in mass spectrometry-based quantitative
analysis and studies of reaction mechanisms.

Physicochemical Data

While experimental data on the physical properties of 3,3'-Azanediyldipropionic acid-d8 are
not readily available, a summary of its computed properties is presented in Table 1. For
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comparative purposes, the available experimental data for the non-deuterated analog, 3,3'-

Iminodipropionic acid, is also included.

3,3'-Azanediyldipropionic

3,3'-Iminodipropionic acid

Property . .
acid-d8 (Computed) (Experimental)
Molecular Formula CeH3DsNOa4 CeH11NOa4
Molecular Weight 169.20 g/mol [1] 161.16 g/mol [2]
3-[(2-carboxy-1,1,2,2-
(ecarboxyrt, 2.2 32
tetradeuterioethyl)amino]-2,2,3 ] )
IUPAC Name ] ) carboxyethyl)amino]propanoic
,3-tetradeuteriopropanoic ,
) acid
acid[1]
CAS Number 1219803-81-2[1] 505-47-5[2]
Melting Point Not Available 155-158 °C
Boiling Point Not Available 380 °C (decomposes)
Solubility Not Available Slightly soluble in water
XLogP3 -3.5[1] Not Available

Synthesis and Characterization

A specific, detailed synthesis protocol for 3,3'-Azanediyldipropionic acid-d8 is not publicly

documented. However, a plausible synthetic route can be inferred from the synthesis of

analogous deuterated compounds, such as 3,3'-diselenodipropionic acid-d8. The general

approach would likely involve the use of deuterated starting materials in a Michael addition

reaction.

Postulated Synthesis Workflow
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Postulated Synthesis Workflow for 3,3'-Azanediyldipropionic acid-d8

Acrylonitrile-d3 Deuterated Ammonia

Michael Addition

3,3'-Azanediyldipropionitrile-d6

Acid Hydrolysis (e.g., DCI in D20)

3,3'-Azanediyldipropionic acid-d8

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3,3'-Azanediyldipropionic acid-d8.

Characterization

The characterization of 3,3'-Azanediyldipropionic acid-d8 would rely on standard analytical
techniques to confirm its structure and isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to show a significant reduction in signal
intensity for the protons on the propionic acid backbone, confirming successful deuteration.
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Residual proton signals would allow for the calculation of isotopic enrichment.

e 2H NMR: The deuterium NMR spectrum would show signals corresponding to the deuterated
positions, providing direct evidence of deuterium incorporation.

e 13C NMR: The carbon-13 NMR spectrum would show characteristic shifts for the carbonyl
and aliphatic carbons. The C-D couplings would result in multiplets for the deuterated
carbons.

Mass Spectrometry (MS): Mass spectrometry is a critical tool for determining the molecular
weight and isotopic distribution. High-resolution mass spectrometry (HRMS) would be used to
confirm the elemental composition.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a characteristic C-D
stretching vibration at a lower frequency (around 2100-2250 cm~1) compared to the C-H stretch
(around 2800-3000 cm™1) in the non-deuterated analog. The broad O-H stretch of the
carboxylic acid groups and the C=0 stretch would also be prominent features. An IR spectrum
of the non-deuterated 3,3'-Iminodipropionic acid is available in the NIST WebBook.[3]

Applications in Research and Drug Development

While specific applications of 3,3'-Azanediyldipropionic acid-d8 are not widely published, its
utility can be inferred from the applications of its non-deuterated form and the general use of
deuterated compounds in scientific research.

Potential Applications

 Internal Standard in Quantitative Analysis: Due to its identical chemical properties to the non-
deuterated form but distinct mass, it is an ideal internal standard for quantitative mass
spectrometry (e.g., LC-MS/MS) assays. This is particularly relevant for pharmacokinetic and
metabolic studies of 3,3'-Iminodipropionic acid or its derivatives.

» Metabolic Tracer: It can be used to trace the metabolic fate of 3,3'-Iminodipropionic acid in
biological systems.

 Kinetic Isotope Effect Studies: The replacement of hydrogen with deuterium can alter the
rate of chemical reactions. Studying these kinetic isotope effects can provide insights into
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reaction mechanisms involving C-H bond cleavage.

o Pharmaceutical and Biomedical Research: The non-deuterated analog is used as an
intermediate in pharmaceutical synthesis and for studying enzyme interactions.[2]
Derivatives of 3,3'-Azanediyldipropionic acid have shown promise as antimicrobial and
anticancer agents.[4][5] The deuterated form could be used in the development and analysis
of these therapeutic agents.

» Materials Science: 3,3'-Iminodipropionic acid is explored for creating biocompatible polymers
and drug delivery systems.[2] The deuterated version could be used to study the degradation
and stability of these materials.

Logical Flow of Application in a Pharmacokinetic Study
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Use of 3,3'-Azanediyldipropionic acid-d8 in a PK Study

Sample Preparation

Biological Sample (e.g., Plasma)

:

Spike with 3,3'-Azanediyldipropionic acid-d8 (Internal Standard)

:

Extraction of Analyte and Internal Standard

Ana

Data Prgcessing

Quantification of Non-deuterated Analyte using the Ratio to the d8-Standard

Pharmacokinetic Profile Generation

Click to download full resolution via product page

Caption: Workflow for a typical pharmacokinetic study using the deuterated compound.
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Experimental Protocols

Detailed experimental protocols for 3,3'-Azanediyldipropionic acid-d8 are not readily

available. The following are generalized protocols based on standard laboratory practices for

similar compounds.

General Protocol for NMR Analysis

Sample Preparation: Dissolve an accurately weighed amount of 3,3'-Azanediyldipropionic
acid-d8 in a suitable deuterated solvent (e.g., D20, DMSO-de).

'H NMR Acquisition: Acquire a proton NMR spectrum to identify any residual proton signals
and determine the isotopic purity.

13C NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton.

Data Processing: Process the spectra to determine chemical shifts, coupling constants, and
integrals.

General Protocol for LC-MS/MS Quantitative Analysis

Standard Curve Preparation: Prepare a series of calibration standards containing known
concentrations of the non-deuterated analyte and a fixed concentration of 3,3'-
Azanediyldipropionic acid-d8 as the internal standard.

Sample Preparation: To the biological matrix (e.g., plasma, urine), add the internal standard
solution, followed by protein precipitation or liquid-liquid extraction.

Chromatography: Inject the extracted sample onto a suitable HPLC or UPLC column (e.g.,
C18) to separate the analyte from other matrix components.

Mass Spectrometry: Perform detection using a tandem mass spectrometer in multiple
reaction monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for
both the analyte and the internal standard.

Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to
the internal standard against the analyte concentration. Determine the concentration of the
analyte in the unknown samples from this curve.
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Safety Information

A specific safety data sheet (SDS) for 3,3'-Azanediyldipropionic acid-d8 is not widely
available. However, based on the non-deuterated compound and similar chemicals, it should
be handled with standard laboratory precautions. Assume it may cause skin and eye irritation.
[6][7] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn. Work in a well-ventilated area.

This guide provides a foundational understanding of 3,3'-Azanediyldipropionic acid-d8 for
researchers and drug development professionals. As more experimental data becomes
available, the specific applications and methodologies for this compound will be further
elucidated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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